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Compound of Interest

Compound Name: PF-4479745

Cat. No.: B610036 Get Quote

For researchers, scientists, and drug development professionals handling PF-4479745,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information on the safe handling and disposal

procedures for PF-4479745, a selective serotonin 5HT2C agonist also known by its chemical

name (9S)-6,7,8,9-Tetrahydro-N,9-dimethyl-2-(phenylmethyl)-5H-pyrimido[4,5-d]azepin-4-

amine and CAS number 1065110-43-1.

Key Safety and Hazard Information
While a comprehensive Safety Data Sheet (SDS) containing detailed disposal procedures for

PF-4479745 is not readily available in the public domain, preliminary safety information from

suppliers indicates that the compound is a combustible solid. It is also classified as highly

hazardous to water (Water Hazard Class 3), underscoring the importance of preventing its

release into the environment.

Table 1: Chemical and Safety Data for PF-4479745
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Property Value

Chemical Name

(9S)-6,7,8,9-Tetrahydro-N,9-dimethyl-2-

(phenylmethyl)-5H-pyrimido[4,5-d]azepin-4-

amine

CAS Number 1065110-43-1

Physical Form Solid

Known Hazards
Combustible Solid, Highly Hazardous to Water

(WGK 3)

Procedural Guidance for Disposal
In the absence of a specific SDS for PF-4479745, a conservative approach to disposal, guided

by best practices for handling similar chemical compounds, is imperative. The following step-

by-step process should be followed:

Consult Your Institution's Environmental Health and Safety (EHS) Office: This is the most

critical step. Your institutional EHS office is the definitive authority on chemical waste

disposal and will provide guidance based on local, state, and federal regulations. They can

offer specific instructions for the collection, labeling, and disposal of PF-4479745 waste.

Waste Segregation:

Solid Waste: Collect any solid PF-4479745, including residues, contaminated personal

protective equipment (PPE) such as gloves and lab coats, and weighing papers, in a

designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: If PF-4479745 has been dissolved in a solvent, the resulting solution must

be treated as hazardous waste. Collect it in a separate, compatible, and clearly labeled

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

approved by your EHS office.

Labeling: All waste containers must be accurately labeled with the full chemical name, CAS

number, and the words "Hazardous Waste." Include any known hazard warnings, such as

"Combustible" and "Hazardous to the Aquatic Environment."
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Storage: Store the sealed hazardous waste containers in a designated, well-ventilated, and

secure area, away from heat sources and incompatible materials, pending collection by your

institution's hazardous waste management service.

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the logical workflow for the safe handling and subsequent

disposal of PF-4479745 in a laboratory setting.
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Safe Handling Workflow

Disposal Workflow

Acquire PF-4479745

Review available safety information (e.g., supplier data)

Don appropriate Personal Protective Equipment (PPE):
- Safety glasses

- Lab coat
- Gloves

Handle in a well-ventilated area or fume hood

Segregate Waste:
- Solid (contaminated PPE, residue)

- Liquid (solutions)

Generate Waste

Label waste containers clearly:
- Chemical Name

- CAS Number
- 'Hazardous Waste'

Store waste in a designated, secure area

Contact Institutional EHS for pickup and disposal
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Figure 1: A workflow diagram illustrating the key steps for the safe handling and disposal of PF-
4479745.

Conclusion
The proper disposal of PF-4479745 is a process that demands careful attention to safety and

environmental regulations. While a specific Safety Data Sheet is not publicly accessible, the

known hazards of combustibility and high water toxicity necessitate a cautious and compliant

approach. By adhering to the procedural guidance outlined above and, most importantly, by

consulting with your local Environmental Health and Safety office, you can ensure the safe and

responsible management of this research chemical.

To cite this document: BenchChem. [Navigating the Safe Disposal of PF-4479745: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610036#pf-4479745-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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